Cas no 13300-61-3 (2,3-Dichloro-5-nitrobenzoic acid)

2,3-Dichloro-5-nitrobenzoic acid is a chlorinated nitrobenzoic acid derivative with applications in organic synthesis and pharmaceutical intermediates. Its structure, featuring both electron-withdrawing chloro and nitro substituents, enhances reactivity in electrophilic aromatic substitution and nucleophilic displacement reactions. The compound is valued for its role in constructing complex molecules, particularly in agrochemical and pharmaceutical research. Its high purity and stability under standard conditions make it a reliable reagent for fine chemical synthesis. The presence of multiple functional groups allows for versatile derivatization, enabling the development of specialized compounds. Proper handling is required due to its potential irritant properties.
2,3-Dichloro-5-nitrobenzoic acid structure
13300-61-3 structure
Product Name:2,3-Dichloro-5-nitrobenzoic acid
CAS No:13300-61-3
MF:C7H3Cl2NO4
MW:236.009020090103
MDL:MFCD12173031
CID:2121603
PubChem ID:22148801
Update Time:2025-05-26

2,3-Dichloro-5-nitrobenzoic acid Chemical and Physical Properties

Names and Identifiers

    • 2,3-dichloro-5-nitrobenzoic acid
    • ZHQQQRTYWQXNSU-UHFFFAOYSA-N
    • NE44248
    • Benzoic acid, 2,3-dichloro-5-nitro-
    • Z1816233695
    • 2,3-Dichloro-5-nitrobenzoic acid
    • MDL： MFCD12173031
    • Inchi： 1S/C7H3Cl2NO4/c8-5-2-3(10(13)14)1-4(6(5)9)7(11)12/h1-2H,(H,11,12)
    • InChI Key： ZHQQQRTYWQXNSU-UHFFFAOYSA-N
    • SMILES： ClC1=C(C=C(C=C1C(=O)O)[N+](=O)[O-])Cl

Computed Properties

  • Exact Mass: 234.944
  • Monoisotopic Mass: 234.944
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 255
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 83.1

2,3-Dichloro-5-nitrobenzoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A013031845-250mg
2,3-Dichloro-5-nitrobenzoic acid
 13300-61-3 97%
250mg
 470.40 USD 2021-06-22
Alichem
A013031845-500mg
2,3-Dichloro-5-nitrobenzoic acid
 13300-61-3 97%
500mg
 815.00 USD 2021-06-22
Alichem
A013031845-1g
2,3-Dichloro-5-nitrobenzoic acid
 13300-61-3 97%
1g
 1,564.50 USD 2021-06-22
TRC
D434948-2.5mg
2,3-dichloro-5-nitrobenzoic acid
 13300-61-3
2.5mg
 $ 50.00 2022-06-05
TRC
D434948-5mg
2,3-dichloro-5-nitrobenzoic acid
 13300-61-3
5mg
 $ 70.00 2022-06-05
TRC
D434948-25mg
2,3-dichloro-5-nitrobenzoic acid
 13300-61-3
25mg
 $ 250.00 2022-06-05
Enamine
EN300-97245-0.05g
2,3-dichloro-5-nitrobenzoic acid
 13300-61-3 95.0%
0.05g
 $252.0 2025-03-21
Enamine
EN300-97245-0.1g
2,3-dichloro-5-nitrobenzoic acid
 13300-61-3 95.0%
0.1g
 $376.0 2025-03-21
Enamine
EN300-97245-0.25g
2,3-dichloro-5-nitrobenzoic acid
 13300-61-3 95.0%
0.25g
 $538.0 2025-03-21
Enamine
EN300-97245-0.5g
2,3-dichloro-5-nitrobenzoic acid
 13300-61-3 95.0%
0.5g
 $847.0 2025-03-21

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